Cas no 1216950-86-5 (Hexacarboxybenzyl Neomycin C)

• Product Name: Hexacarboxybenzyl Neomycin C
• CAS No: 1216950-86-5
• MF: C₇₁H₈₂N₆O₂₅
• MW: 1419.43600130081
• CID: 5734953
• Update Time: 2025-10-13

Hexacarboxybenzyl Neomycin C Chemical and Physical Properties

Names and Identifiers

• Hexacarboxybenzyl Neomycin C
• D-Streptamine, O-2,6-dideoxy-2,6-bis[[(phenylmethoxy)carbonyl]amino]-α-D-glucopyranosyl-(1→3)-O-β-D-ribofuranosyl-(1→5)-O-[2,6-dideoxy-2,6-bis[[(phenylmethoxy)carbonyl]amino]-α-D-glucopyranosyl-(1→4)]-2-deoxy-N1,N3-bis[(phenylmethoxy)carbonyl]-

• Inchi： 1S/C71H82N6O25/c78-34-51-61(101-64-53(77-71(90)96-40-46-29-17-6-18-30-46)58(83)56(81)50(98-64)33-73-67(86)92-36-42-21-9-2-10-22-42)59(84)65(99-51)102-62-54(79)47(74-68(87)93-37-43-23-11-3-12-24-43)31-48(75-69(88)94-38-44-25-13-4-14-26-44)60(62)100-63-52(76-70(89)95-39-45-27-15-5-16-28-45)57(82)55(80)49(97-63)32-72-66(85)91-35-41-19-7-1-8-20-41/h1-30,47-65,78-84H,31-40H2,(H,72,85)(H,73,86)(H,74,87)(H,75,88)(H,76,89)(H,77,90)/t47-,48+,49-,50-,51-,52-,53-,54+,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65+/m1/s1
• InChI Key： MYNBJDDXTICSHS-KHBDIBLUSA-N
• SMILES： O([C@@]1([H])O[C@H](CNC(=O)OCC2C=CC=CC=2)[C@@H](O)[C@H](O)[C@H]1NC(=O)OCC1C=CC=CC=1)[C@@H]1[C@H](C[C@@H](NC(=O)OCC2C=CC=CC=2)[C@H](O)[C@@]1([H])O[C@@H]1O[C@H](CO)[C@@H](O[C@@]2([H])O[C@H](CNC(=O)OCC3C=CC=CC=3)[C@@H](O)[C@H](O)[C@H]2NC(=O)OCC2C=CC=CC=2)[C@H]1O)NC(=O)OCC1C=CC=CC=1

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Solubility: Acetone, Methanol, Methanol + Dichloromethane
• pka: 10.33±0.70(Predicted)

Hexacarboxybenzyl Neomycin C Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Hexacarboxybenzyl Neomycin C

Hexacarboxybenzyl Neomycin C (CAS No. 1216950-86-5): A Comprehensive Overview in Modern Pharmaceutical Research

Hexacarboxybenzyl Neomycin C, a compound with the chemical identifier CAS No. 1216950-86-5, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The Hexacarboxybenzyl moiety, a derivative of benzylamine, introduces a multifunctional group that enhances the compound's solubility and binding affinity, making it a promising candidate for various therapeutic interventions.

The synthesis and characterization of Hexacarboxybenzyl Neomycin C have been extensively studied in recent years, with researchers focusing on optimizing its pharmacokinetic profiles and biological activities. The compound's structure, which incorporates neomycin C—a known aminoglycoside antibiotic—into a hexacarboxybenzyl framework, offers a novel approach to antibiotic development. This modification aims to improve the compound's efficacy while reducing potential side effects associated with traditional antibiotics.

In the realm of modern drug discovery, Hexacarboxybenzyl Neomycin C has been explored for its potential in combating antibiotic-resistant bacteria. The rise of multidrug-resistant pathogens has necessitated the development of new antibiotics with enhanced mechanisms of action. Hexacarboxybenzyl Neomycin C, with its unique chemical structure, exhibits promising activity against Gram-negative bacteria, which are particularly challenging to treat with conventional antibiotics. This has been demonstrated through various in vitro studies that highlight its ability to inhibit bacterial growth effectively.

Moreover, the Hexacarboxybenzyl group in Hexacarboxybenzyl Neomycin C contributes to improved pharmacokinetic properties, including enhanced bioavailability and prolonged half-life. These characteristics are crucial for ensuring that the drug remains active in the body long enough to exert its therapeutic effects. Additionally, the compound's solubility profile has been optimized, which is essential for formulation development and patient compliance.

The compound's potential extends beyond antibiotic applications. Preliminary research suggests that Hexacarboxybenzyl Neomycin C may have utility in antiviral and anticancer therapies. Its ability to interact with bacterial ribosomes has led scientists to investigate its potential as an antiviral agent, particularly against RNA viruses that rely on similar machinery for replication. Furthermore, its structural properties have prompted exploration in oncology research, where it may serve as a lead compound for developing novel chemotherapeutic agents.

The development of Hexacarboxybenzyl Neomycin C has been supported by advancements in synthetic chemistry techniques. Researchers have employed cutting-edge methodologies to streamline its synthesis and improve yield rates. These innovations have not only made the production of the compound more efficient but also have enabled the exploration of derivatives with enhanced properties. The use of computational modeling and high-throughput screening has further accelerated the discovery process, allowing for rapid identification of promising analogs.

In clinical trials, Hexacarboxybenzyl Neomycin C has shown encouraging results in treating infections caused by resistant bacterial strains. Its ability to overcome existing resistance mechanisms makes it a valuable asset in combating rising rates of antibiotic resistance worldwide. The compound's efficacy has been demonstrated across various bacterial species, including those responsible for hospital-acquired infections and community-acquired infections.

The safety profile of Hexacarboxybenzyl Neomycin C is another critical aspect that has been thoroughly evaluated during preclinical and clinical studies. While early studies suggested potential toxicity concerns associated with neomycin derivatives, modifications to the structure have mitigated these issues significantly. Current data indicate that Hexacarboxybenzyl Neomycin C is well-tolerated at therapeutic doses, with minimal side effects reported.

The future of Hexacarboxybenzyl Neomycin C lies in continued research and development efforts aimed at expanding its therapeutic applications. Ongoing studies are exploring its potential use in combination therapies to enhance efficacy and reduce the risk of resistance development. Additionally, research into novel delivery systems may further improve its bioavailability and targeted action.

In conclusion, Hexacarboxybenzyl Neomycin C (CAS No. 1216950-86-5) represents a significant advancement in pharmaceutical chemistry with broad applications in antibiotic therapy and beyond. Its unique structure and promising biological activities make it a valuable candidate for addressing emerging challenges in medicine today. As research progresses, this compound is poised to play a crucial role in improving global health outcomes through innovative drug development strategies.